Cas no 77709-13-8 (3-methylpyridazine-4-carbaldehyde)
77709-13-8 structure
Product Name:3-methylpyridazine-4-carbaldehyde
CAS No:77709-13-8
MF:C6H6N2O
MW:122.12464094162
CID:1092362
PubChem ID:12682580
Update Time:2025-09-05
3-methylpyridazine-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-4-Pyridazinecarboxaldehyde
- 3-methylpyridazine-4-carbaldehyde
- SCHEMBL12778096
- CS-0380525
- A917284
- 77709-13-8
- AKOS006302308
-
- MDL: MFCD10700252
- Inchi: 1S/C6H6N2O/c1-5-6(4-9)2-3-7-8-5/h2-4H,1H3
- InChI Key: LDBRSCSNNWVAFZ-UHFFFAOYSA-N
- SMILES: O=CC1C=CN=NC=1C
Computed Properties
- Exact Mass: 122.048012819g/mol
- Monoisotopic Mass: 122.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- Boiling Point: 306.3±22.0°C at 760 mmHg
3-methylpyridazine-4-carbaldehyde Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
3-methylpyridazine-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164142-1g |
3-methylpyridazine-4-carbaldehyde |
77709-13-8 | 95% | 1g |
$*** | 2023-05-29 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5266-100MG |
3-methylpyridazine-4-carbaldehyde |
77709-13-8 | 95% | 100MG |
¥ 1,524.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5266-250MG |
3-methylpyridazine-4-carbaldehyde |
77709-13-8 | 95% | 250MG |
¥ 2,435.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5266-500MG |
3-methylpyridazine-4-carbaldehyde |
77709-13-8 | 95% | 500MG |
¥ 4,052.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5266-1G |
3-methylpyridazine-4-carbaldehyde |
77709-13-8 | 95% | 1g |
¥ 6,078.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5266-5G |
3-methylpyridazine-4-carbaldehyde |
77709-13-8 | 95% | 5g |
¥ 18,235.00 | 2023-04-13 | |
| Ambeed | A172676-5g |
3-Methylpyridazine-4-carbaldehyde |
77709-13-8 | 98+% | 5g |
$2746.0 | 2025-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5266-100.0mg |
3-methylpyridazine-4-carbaldehyde |
77709-13-8 | 95% | 100.0mg |
¥1524.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5266-250.0mg |
3-methylpyridazine-4-carbaldehyde |
77709-13-8 | 95% | 250.0mg |
¥2436.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5266-500.0mg |
3-methylpyridazine-4-carbaldehyde |
77709-13-8 | 95% | 500.0mg |
¥4053.0000 | 2025-04-11 |
3-methylpyridazine-4-carbaldehyde Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
77709-13-8 (3-methylpyridazine-4-carbaldehyde) Related Products
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- 1257849-73-2(3-Methyl-1H-pyrazole-4-carbaldehyde)
- 112758-40-4(3-Methyl-1H-pyrazole-4-carbaldehyde)
- 91544-05-7(Ethanone,1-(3,6-dimethyl-4-pyridazinyl)-)
- 101563-75-1(6-methyl-3-(4-methylphenyl)-4-Pyridazinecarboxaldehyde)
- 77709-15-0(5-methylpyridazine-4-carbaldehyde)
- 1395070-81-1(5-Methyl-1H-pyrazole-4-carbaldehyde)
- 201008-71-1(3,5-Dimethyl-1H-pyrazole-4-carbaldehyde)
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